Syn-isopimara-7,15-diene
Overview
Description
Syn-isopimara-7,15-diene is a carbotricyclic compound that is isopimarane with double bonds introduced at the 7-8 and 15-16 positions and in which the hydrogen at position 9 is beta instead of alpha. It is a diterpene and a carbotricyclic compound. It derives from a hydride of an isopimarane.
Scientific Research Applications
Chemical Synthesis and Derivatives
- Syn-isopimara-7,15-diene has been utilized in chemical synthesis, such as the preparation of A-homopimarane derivatives. This involves the reduction and oxidation processes of isopimara-7,15-diene derivatives, indicating its utility in complex chemical syntheses (Ceccherelli et al., 1984).
Antifungal Properties
- Isopimarane diterpenes derived from Syn-isopimara-7,15-diene have shown antifungal activities. For example, compounds isolated from Hypoestes serpens exhibited antifungal activity against Cladosporium cucumerinum and Candida albicans (Rasoamiaranjanahary et al., 2003).
Antibacterial Properties
- Studies on Calceolaria pinifolia have identified new isopimaranes with notable antibacterial activity against various bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). This suggests a potential application of Syn-isopimara-7,15-diene derivatives in developing antibacterial agents (Woldemichael et al., 2003).
Biosynthesis in Plants
- Syn-isopimara-7,15-diene synthase has been identified in rice, playing a role in the biosynthesis of momilactone diterpenoids. These compounds serve as phytoalexins and allelochemicals, indicating the compound's importance in plant defense mechanisms (Wilderman et al., 2004).
Neuroprotective Activity
- Derivatives of Syn-isopimara-7,15-diene have been evaluated for neuroprotective activities. For instance, compounds derived from Kaempferia marginata showed significant protective effects against neurodegenerative damage in human neuroblastoma cells (Chokchaisiri et al., 2021).
Anticancer Potential
- Isopimara-7,15-Dien-19-Oic Acid, a derivative of Syn-isopimara-7,15-diene, has shown dual effects on cell death and survival in cervical cancer cells, indicating its potential in cancer therapy (Abu et al., 2016).
properties
Product Name |
Syn-isopimara-7,15-diene |
|---|---|
Molecular Formula |
C20H32 |
Molecular Weight |
272.5 g/mol |
IUPAC Name |
(2S,4aR,4bS,8aS)-2-ethenyl-2,4b,8,8-tetramethyl-3,4,4a,5,6,7,8a,9-octahydro-1H-phenanthrene |
InChI |
InChI=1S/C20H32/c1-6-19(4)13-10-16-15(14-19)8-9-17-18(2,3)11-7-12-20(16,17)5/h6,8,16-17H,1,7,9-14H2,2-5H3/t16-,17+,19+,20-/m1/s1 |
InChI Key |
VCOVNILQQQZROK-LCLWPZTBSA-N |
Isomeric SMILES |
C[C@@]1(CC[C@@H]2C(=CC[C@@H]3[C@@]2(CCCC3(C)C)C)C1)C=C |
Canonical SMILES |
CC1(CCCC2(C1CC=C3C2CCC(C3)(C)C=C)C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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